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The table below summarizes the incidence of neutropenia reported in clinical trials for onvansertib

combined with FOLFIRI and bevacizumab.

Trial
Phase

Patient
Population

Combination
Regimen

Neutropenia
Incidence (All
Grades)

Grade 3/4
Neutropenia
Incidence

Citations

Phase
II

KRAS-

mutated
mCRC (2L)

Onvansertib +

FOLFIRI +
Bevacizumab

71.7% Most common

Grade 3/4 AE;
specific rate not

isolated [1] [2]

Phase
Ib

KRAS-

mutated
mCRC (2L)

Onvansertib +

FOLFIRI +
Bevacizumab

Reported as

most common
TRAE

Most common

Grade 3/4 AE;
represented 15% of

all TRAEs [3] [4]

Phase
II (1L)

RAS-

mutated
mCRC (1L)

Onvansertib

(20mg/30mg) +
FOLFIRI/FOLFOX +

Bevacizumab

Most common

TEAE

Infrequent; most

common Grade ≥3
AE associated with

onvansertib [5] [6]
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Manageable Profile: Across trials, the combination of onvansertib with chemotherapy and

bevacizumab has been consistently reported as well-tolerated, with no major or unexpected
toxicities [5] [7] [6]. Grade 3 or higher adverse events were generally infrequent, with neutropenia

being the primary concern [5].
Dosing Schedule: The recommended phase II dose for onvansertib in second-line setting is 15
mg/m², administered orally once daily on Days 1-5 and 15-19 of a 28-day cycle, alongside FOLFIRI
and bevacizumab on Days 1 and 15 [1] [3].

Experimental Workflow for Preclinical Investigation

For researchers investigating the mechanisms of onvansertib-induced neutropenia, the following workflow

adapted from published preclinical studies can serve as a guide.
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Start: In Vivo Study Design

Animal Model:
Immunocompromised mice

(e.g., Balb/c nude)

Cell Line Inoculation:
Human KRAS-mutant CRC cells

(e.g., HCT116)

Treatment & Monitoring:
Randomize mice at tumor volume

100-150 mm³
Treat with vehicle, onvansertib,

irino tecan, or combination
Measure tumor volume & body weight

 twice weekly

Bone Marrow & Blood Collection:
Collect at endpoint for analysis

Analysis:
Flow cytometry for hematopoietic

lineage markers (e.g., CD11b, Gr-1)
Complete blood count (CBC)

Click to download full resolution via product page

Detailed Methodology:

In Vivo Model Setup: Use female, 6-9 week old Balb/c nude mice. Subcutaneously inoculate with 5
million human KRAS-mutant colorectal cancer cells (e.g., HCT116) [3].

Treatment Administration: Once tumors reach 100-150 mm³, randomize mice into treatment groups.
Administer:
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Onvansertib: Orally, at 45 mg/kg, daily. Prepare as a suspension in 0.5% methylcellulose +

0.1% Tween80 [3].
Irinotecan: Intraperitoneally, at 5 mg/kg, twice per week. Dilute in saline [3].

Monitoring and Analysis: Measure tumor volumes and body weights at least twice weekly to
monitor for overt toxicity. At the study endpoint, collect blood (via terminal cardiac puncture) and bone

marrow (from femurs and tibiae) for downstream analysis of hematopoietic cells [3].

Key Insights for Researchers and Clinicians

Critical Risk Factor: The combination of onvansertib with FOLFIRI (which contains irinotecan)

presents a higher risk for myelosuppression. Preclinical data shows onvansertib exhibits superior
activity in KRAS-mutant cells and demonstrates potent antitumor activity in combination with

irinotecan [3].
Bevacizumab-Naïve Patients: A post-hoc analysis revealed that patients with no prior bevacizumab

exposure had markedly better outcomes (ORR 76.9%) [1] [2]. This suggests that the overall health of
the patient's vascular and bone marrow microenvironment may influence both efficacy and toxicity

profiles.
Mechanistic Hypothesis: As a PLK1 inhibitor, onvansertib's primary mechanism is disrupting

mitosis [7] [8]. This cytotoxic action is intended for rapidly dividing cancer cells but can also affect
other proliferative cells, notably hematopoietic precursors in the bone marrow, leading to neutropenia.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Onvansertib in Combination With Chemotherapy and ... [pmc.ncbi.nlm.nih.gov]

2. Onvansertib Combo Appears Efficacious in KRAS+ ... [oncnursingnews.com]

3. Onvansertib in Combination with FOLFIRI and Bevacizumab ... [pmc.ncbi.nlm.nih.gov]

4. Onvansertib in Combination with FOLFIRI and ... [pubmed.ncbi.nlm.nih.gov]

5. Cardiff Oncology Announces Positive Data from Ongoing ... [investors.cardiffoncology.com]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s538149?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11094418/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11094418/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11094418/
https://www.smolecule.com/products/s538149?utm_src=pdf-body
https://www.smolecule.com/products/s538149?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11094418/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11856007/
https://www.oncnursingnews.com/view/onvansertib-combo-appears-efficacious-in-kras-metastatic-colorectal-cancer
https://www.smolecule.com/products/s538149?utm_src=pdf-body
https://www.targetedonc.com/view/onvansertib-shows-promising-early-efficacy-in-first-line-kras-mutated-mcrc
https://www.nature.com/articles/s41419-024-06894-1
https://www.smolecule.com/products/s538149?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11856007/
https://www.oncnursingnews.com/view/onvansertib-combo-appears-efficacious-in-kras-metastatic-colorectal-cancer
https://pmc.ncbi.nlm.nih.gov/articles/PMC11094418/
https://pubmed.ncbi.nlm.nih.gov/38231047/
https://investors.cardiffoncology.com/news-releases/news-release-details/cardiff-oncology-announces-positive-data-ongoing-randomized
https://www.smolecule.com/products/s538149?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


6. First-Line Onvansertib Plus Bevacizumab and Chemo ... [onclive.com]

7. Onvansertib Shows Promising Early Efficacy in First-Line ... [targetedonc.com]

8. Onvansertib treatment overcomes olaparib resistance in ... [nature.com]

To cite this document: Smolecule. [Clinical Characteristics and Incidence of Neutropenia]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b538149#managing-

onvansertib-neutropenia-adverse-events]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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